Cas no 102082-89-3 (2,6-Difluorocinnamic acid)

• Product Name: 2,6-Difluorocinnamic acid
• CAS No: 102082-89-3
• MF: C₉H₆F₂O₂
• MW: 184.139549732208
• MDL: MFCD00010319
• CID: 62275
• PubChem ID: 135727135
• Update Time: 2025-06-13

2,6-Difluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• TRANS-2,6-DIFLUOROCINNAMIC ACID
• (2E)-3-(2,6-Difluorophenyl)-2-propenoic acid
• RARECHEM BK HW 0116
• TIMTEC-BB SBB006676
• 3-(2,6-DIFLUORO-PHENYL)-ACRYLIC ACID
• 2,6-Difluorocinnamic acid
• trans-2,6-Difluorociamic acid
• trans-3-(2,6-Difluorophenyl)acrylic Acid
• (2E)-3-(2,6-Difluorophenyl)acrylic acid
• trans-2,6-Difluorocinnamicacid
• (E)-3-(2,6-difluorophenyl)acrylic acid
• 3-(2,6-difluorophenyl)acrylic acid
• (2E)-3-(2,6-difluorophenyl)prop-2-enoic acid
• JMUOYANNVIFGFN-SNAWJCMRSA-N
• (E)-3-(2,6-difluorophenyl)prop-2-enoic acid
• 2-Propenoic acid, 3-(2,6-difluorophenyl)-, (2E)-
• PubChem4344
• CS-0356724
• EN300-364729
• SCHEMBL1226433
• (E)-2,6-difluorocinnamic acid
• (2E)-3-(2,6-Difluorophenyl)-2-propenoic acid #
• J-501872
• A884036
• AT-419/43492647
• 2,6-Difluorocinnamicacid
• AKOS000141830
• AKOS025311058
• SCHEMBL1226435
• D4115
• EN300-37196
• A1825
• CS-0099948
• E-2,6-difluorocinnamic acid
• 102082-89-3
• trans-2,6-Difluorocinnamic acid, 99%
• LS-13579
• CK2543
• Z2942853224
• 152152-09-5
• PS-6474
• 3-(2,6-difluorophenyl)prop-2-enoic acid
• MFCD00010319
• 2,6-Difluorocinnamic acid-3,4-bis(2,6-difluorophenyl)cyclobutane-1,2-dicarboxylic acid (0.858/0.071)

• MDL： MFCD00010319
• Inchi： 1S/C9H6F2O2/c10-7-2-1-3-8(11)6(7)4-5-9(12)13/h1-5H,(H,12,13)/b5-4+
• InChI Key： JMUOYANNVIFGFN-SNAWJCMRSA-N
• SMILES： FC1C=CC=C(C=1/C=C/C(=O)O)F

Computed Properties

• Exact Mass: 184.03400
• Monoisotopic Mass: 184.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: No data available
• Density: 1.3056 (estimate)
• Melting Point: 121.0 to 125.0 deg-C
• Boiling Point: 272.0±25.0 °C at 760 mmHg
• Flash Point: 118.3±23.2 °C
• PSA: 37.30000
• LogP: 2.06260

2,6-Difluorocinnamic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 2,6-Difluorocinnamic acid

Professional Introduction to 2,6-Difluorocinnamic acid (CAS No: 102082-89-3)

2,6-Difluorocinnamic acid, with the chemical formula C₉H₆F₂O₂, is a fluorinated derivative of cinnamic acid. This compound has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and potential applications. The presence of two fluorine atoms at the 2- and 6-positions of the phenyl ring imparts distinct electronic and steric effects, making it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of 2,6-difluorocinnamic acid typically involves the fluorination of cinnamic acid or its derivatives. Advanced fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions, are commonly employed to achieve high yields and purity. These synthetic pathways highlight the compound's importance in industrial-scale production and laboratory research.

In recent years, 2,6-difluorocinnamic acid has been extensively studied for its pharmacological properties. Its structural motif is reminiscent of naturally occurring phytochemicals known for their antimicrobial, anti-inflammatory, and antioxidant activities. Preliminary in vitro studies have suggested that derivatives of this compound may exhibit promising effects in modulating enzyme activity and inhibiting the growth of certain pathogens. The fluorine atoms enhance lipophilicity and metabolic stability, which are critical factors in drug design.

The compound's potential in medicinal chemistry is further underscored by its role as a precursor in the synthesis of novel therapeutic agents. Researchers have explored its utility in developing small-molecule inhibitors targeting various disease pathways. For instance, modifications to the side chain of 2,6-difluorocinnamic acid have led to compounds with enhanced binding affinity to specific protein receptors. Such discoveries are pivotal in advancing drug discovery efforts.

Beyond pharmaceutical applications, 2,6-difluorocinnamic acid finds relevance in materials science. Its ability to participate in polymerization reactions makes it a candidate for developing advanced materials with tailored properties. Fluorinated aromatic compounds are known for their thermal stability and chemical resistance, attributes that can be transferred to materials synthesized using this intermediate.

The latest research trends indicate a growing interest in green chemistry approaches for synthesizing fluorinated compounds. Innovations in catalytic systems and solvent-free reactions are being explored to minimize environmental impact while maintaining high efficiency. These advancements align with global efforts to promote sustainable chemical practices.

The biological activity of 2,6-difluorocinnamic acid has also been linked to its potential role as a chiral building block. The presence of stereogenic centers allows for the synthesis of enantiomerically pure compounds, which are crucial in asymmetric synthesis and drug development. Studies on its derivatives have revealed interesting interactions with biological targets, suggesting avenues for further exploration.

In conclusion, 2,6-difluorocinnamic acid(CAS No: 102082-89-3) is a multifaceted compound with significant implications across pharmaceuticals and materials science. Its unique structural features and versatile reactivity make it a valuable asset in synthetic chemistry. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in scientific innovation.